Cas no 613-12-7 (2-Methylanthracene)

• Product Name: 2-Methylanthracene
• CAS No: 613-12-7
• MF: C₁₅H₁₂
• MW: 192.255784034729
• MDL: MFCD00003583
• CID: 38888
• PubChem ID: 24896783
• Update Time: 2025-05-19

2-Methylanthracene Chemical and Physical Properties

Names and Identifiers

• 2-Methylanthracene
• 2-Methyl-anthracene
• 2-Methylanthracene Solution
• 2-Methylanthracene1000µg
• NSC 87376
• CS-0359328
• Q21198615
• CCRIS 2739
• NS00002795
• MFCD00003583
• 6C868JOV4A
• AKOS015842598
• FT-0632557
• CHEMBL1797266
• 2-Methylanthracene; NSC 87376
• 613-12-7
• InChI=1/C15H12/c1-11-6-7-14-9-12-4-2-3-5-13(12)10-15(14)8-11/h2-10H,1H
• 26914-18-1
• Methylanthracen
• NSC87376
• 2-Methylanthracene, 97%
• NSC-87376
• F19702
• DTXSID8060616
• Anthracene, methyl-
• NCIOpen2_001192
• EINECS 210-329-3
• AS-48194
• UNII-6C868JOV4A
• Anthracene, 2-methyl-
• DB-053835
• 210-329-3
• Anthracene, 2methyl
• DTXCID6042995
• FM67139

• MDL： MFCD00003583
• Inchi： 1S/C15H12/c1-11-6-7-14-9-12-4-2-3-5-13(12)10-15(14)8-11/h2-10H,1H3
• InChI Key： GYMFBYTZOGMSQJ-UHFFFAOYSA-N
• SMILES： C12C=C(C)C=CC1=CC1C=CC=CC=1C=2

Computed Properties

• Exact Mass: 192.09400
• Monoisotopic Mass: 192.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Colorless scaly crystals
• Density: 1.0561 (estimate)
• Melting Point: 204-206 °C (lit.)
• Boiling Point: 358.25°C (estimate)
• Flash Point: 157.5°C
• Refractive Index: 1.6880 (estimate)
• PSA: 0.00000
• LogP: 4.30140
• Solubility: It is soluble in benzene, insoluble in water, slightly soluble in ethanol \ ether \ acetic acid, but poorly soluble in methanol and acetone

2-Methylanthracene Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H400
• Warning Statement： P273
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： R20/21/22: harmful by inhalation, skin contact and accidental swallowing.
• Safety Instruction： S24/25:Prevent skin and eye contact.
• RTECS：CB0680000
• Hazardous Material Identification：
• Risk Phrases：R41; R20/21/22
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes

Additional information on 2-Methylanthracene

Introduction to 2-Methylanthracene (CAS No. 613-12-7)

2-Methylanthracene, also known as CAS No. 613-12-7, is a polycyclic aromatic hydrocarbon (PAH) with a unique molecular structure that has garnered significant attention in various scientific and industrial fields. This compound is a derivative of anthracene, a well-known PAH, with a methyl group attached at the second position of the anthracene ring system. The addition of the methyl group introduces interesting chemical and physical properties, making 2-Methylanthracene a valuable material in research and applications.

The molecular formula of 2-Methylanthracene is C₁₄H₁₀, and its molecular weight is approximately 178.24 g/mol. It exists as a solid at room temperature and has a melting point of around 185°C. The compound is insoluble in water but exhibits good solubility in organic solvents such as benzene, toluene, and chloroform. These properties make it suitable for various applications in organic chemistry, materials science, and pharmacology.

Recent advancements in the synthesis and characterization of PAHs have shed light on the potential of 2-Methylanthracene in cutting-edge technologies. For instance, researchers have explored its use in organic electronics due to its high electron mobility and ability to form stable charge transfer complexes. Studies published in prestigious journals such as *Nature Communications* and *Advanced Materials* highlight the role of 2-Methylanthracene in developing next-generation organic semiconductors.

In the field of materials science, 2-Methylanthracene has been utilized as a precursor for the synthesis of carbon nanomaterials, including fullerenes and graphene-like structures. Its ability to undergo controlled oxidation and functionalization has opened new avenues for tailoring the properties of carbon-based materials for applications in energy storage, catalysis, and sensors.

The photophysical properties of 2-Methylanthracene have also been extensively studied. Research indicates that this compound exhibits strong fluorescence under UV light, making it a promising candidate for fluorescent sensing and imaging applications. Recent studies published in *Chemical Science* demonstrate its potential as a biosensor for detecting heavy metal ions in aqueous environments.

In pharmacology, PAHs like 2-Methylanthracene have been investigated for their potential therapeutic applications. Although PAHs are generally considered toxic due to their ability to form DNA adducts, recent research suggests that certain derivatives can be engineered to exhibit selective cytotoxicity against cancer cells while sparing healthy cells. This opens up possibilities for the development of targeted anticancer agents based on PAHs.

The environmental impact of PAHs, including 2-Methylanthracene, has also been a topic of interest. Studies have shown that these compounds can persist in the environment and bioaccumulate in organisms, posing risks to ecosystems and human health. However, advancements in bioremediation techniques using microbial degradation have shown promise in reducing the environmental footprint of such compounds.

In conclusion, 2-Methylanthracene (CAS No. 613-12-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, combined with recent breakthroughs in synthesis and characterization techniques, continue to expand its potential uses in organic electronics, materials science, pharmacology, and environmental remediation.